Cas no 103153-27-1 (Benzenemethanamine,4-(cyclohexyloxy)-a-methyl-)

• Product Name: Benzenemethanamine,4-(cyclohexyloxy)-a-methyl-
• CAS No: 103153-27-1
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 152618
• PubChem ID: 59736
• Update Time: 2025-09-20

Benzenemethanamine,4-(cyclohexyloxy)-a-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-(cyclohexyloxy)-a-methyl-
• 1-(4-cyclohexyloxyphenyl)ethanamine
• 1-(4-Cyclohexyloxy-phenyl)-aethylamin
• 1-(4-cyclohexyloxy-phenyl)-ethylamine
• 1-[4-(cyclohexyloxy)phenyl]ethan-1-amine
• AC1L1RUE
• BRN 3268125
• EN300-77086
• LS-43314
• CS-0275105
• A1-05263
• 1-(4-(Cyclohexyloxy)phenyl)ethan-1-amine
• DTXSID40908218
• AKOS000219945
• p-(Cyclohexyloxy)-alpha-methylbenzylamine
• 103153-27-1
• BENZYLAMINE, p-(CYCLOHEXYLOXY)-alpha-METHYL-
• Benzenemethanamine, 4-(cyclohexyloxy)-.alpha.-methyl-

• Inchi： 1S/C14H21NO/c1-11(15)12-7-9-14(10-8-12)16-13-5-3-2-4-6-13/h7-11,13H,2-6,15H2,1H3
• InChI Key： HHJBVFBJOXZBHX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(C)N)C1CCCCC1

Computed Properties

• Exact Mass: 219.16243
• Monoisotopic Mass: 219.162314
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 3

Experimental Properties

• Density: 1.028
• Boiling Point: 340.2°Cat760mmHg
• Flash Point: 155.4°C
• Refractive Index: 1.541
• PSA: 35.25
• LogP: 4.11810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers